2-Oxo-1,2,3,4-tetrahydro-quinazoline-7-carbonitrile

• Molecular Formula: C9H7N3O
• Molecular Weight: 173.17 g/mol
• IUPAC Name: 2-oxo-3,4-dihydro-1H-quinazoline-7-carbonitrile
• InChI: InChI=1S/C9H7N3O/c10-4-6-1-2-7-5-11-9(13)12-8(7)3-6/h1-3H,5H2,(H2,11,12,13)
• InChI Key: NLUSFNWJZYNFSA-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=C(C=C2)C#N)NC(=O)N1

Description

2-Oxo-1,2,3,4-tetrahydro-quinazoline-7-carbonitrile is a useful research compound. Its molecular formula is C9H7N3O and its molecular weight is 173.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

24 mmol of 2-Nitro-4-chloro-benzylamine hydrochloride were dissolved in THF. 2.2 eq of DIPEA were added and the reaction mixture cooled to 0° C. 3.5 eq. of ethyl chloroforamte were added dropwise and the reaction stirred for 15 min. After extraction from ethylacetate/sat. NaHCO3 and evaporation of the organic layer a light brown solid resulted. This was taken up in MeOH/sat. NH4Cl (1:1). 6 g of Zn was added and the suspension stirred at rt for 4 h. The solid was filtered off, the methanol reduced and the product isolated via extraction with ethylacetate. After evaporation a light yellow solid resulted. MS(ISO): 174.2 (MH+)